![molecular formula C15H15N3O3S B2931284 N-(5-nitro-1,3-thiazol-2-yl)-1-phenylcyclopentane-1-carboxamide CAS No. 1022026-41-0](/img/structure/B2931284.png)
N-(5-nitro-1,3-thiazol-2-yl)-1-phenylcyclopentane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(5-nitro-1,3-thiazol-2-yl)formamide” is a compound with the CAS Number: 500-08-3. It has a molecular weight of 173.15 and is a powder at room temperature .
Molecular Structure Analysis
The InChI code for “N-(5-nitro-1,3-thiazol-2-yl)formamide” is 1S/C4H3N3O3S/c8-2-6-4-5-1-3 (11-4)7 (9)10/h1-2H, (H,5,6,8) .Physical And Chemical Properties Analysis
“N-(5-nitro-1,3-thiazol-2-yl)formamide” has a melting point of 192-194°C . It also has limited aqueous solubility in the pH range of the gastrointestinal tract .Scientific Research Applications
Synthesis and Pharmaceutical Importance of Thiazole Derivatives Thiazole derivatives, such as the ones synthesized in the study by Samadhiya et al. (2012), have been explored for their antibacterial, antifungal, antitubercular, and anti-inflammatory activities. These compounds, including N-[3-(1H-6-nitroindazol-1-yl)-propyl]-2-(substituted phenyl)-4-oxo-5-(substituted benzylidene)-1,3-thiazolidine-carboxamide, demonstrate the versatility of thiazole-based compounds in developing potential therapeutic agents (Samadhiya, Sharma, Srivastav, & Srivastava, 2012).
Antitubercular Activity Another study by Samadhiya et al. (2013) synthesized a series of 4-oxo-thiazolidine derivatives from 2-amino-5-nitrothiazole, demonstrating their antibacterial, antifungal, and specifically, antitubercular activities. This highlights the potential of thiazole compounds in addressing tuberculosis, a major global health concern (Samadhiya, Sharma, & Srivastava, 2013).
Carbonic Anhydrase Inhibition Research by Büyükkıdan et al. (2013) on metal complexes of heterocyclic sulfonamide, which include thiazole derivatives, identified their significant carbonic anhydrase inhibitory properties. Such inhibitors have applications in treating glaucoma, epilepsy, and altitude sickness, suggesting the potential medical applications of thiazole derivatives in enzyme inhibition (Büyükkıdan, Bülbül, Kasımoğulları, & Büyükkıdan, 2013).
Anticancer Activity The exploration of thiazole derivatives for their anticancer properties is evident in the study by Gomha et al. (2017), where novel thiazole and 1,3,4-thiadiazole derivatives were synthesized and evaluated as potent anticancer agents. This research underscores the potential of thiazole compounds in developing new therapeutic strategies against cancer (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017).
Safety and Hazards
Properties
IUPAC Name |
N-(5-nitro-1,3-thiazol-2-yl)-1-phenylcyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O3S/c19-13(17-14-16-10-12(22-14)18(20)21)15(8-4-5-9-15)11-6-2-1-3-7-11/h1-3,6-7,10H,4-5,8-9H2,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLHWXSJURIDJRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=CC=C2)C(=O)NC3=NC=C(S3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.